Cas no 2219419-31-3 (rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2219419-31-3
• MF: C₂₆H₂₂BrNO₄
• MW: 492.361186504364
• CID: 5992473
• PubChem ID: 165823549
• Update Time: 2025-05-19

rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 3-(4-bromophenyl)-, 1-(9H-fluoren-9-ylmethyl) ester, (2R,3S)-rel-
• rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• 2227814-41-5
• 2219419-31-3
• EN300-1717020
• (2S,3R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-3-(4-bromophenyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H22BrNO4/c27-17-11-9-16(10-12-17)18-13-14-28(24(18)25(29)30)26(31)32-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23-24H,13-15H2,(H,29,30)/t18-,24+/m0/s1
• InChI Key： JJTASAKZSKKJAO-MHECFPHRSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC[C@@H](C2=CC=C(Br)C=C2)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 491.07322g/mol
• Monoisotopic Mass: 491.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 656.8±55.0 °C(Predicted)
• pka: 3.75±0.40(Predicted)

Additional information on rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS No. 2219419-31-3)

The compound rac-(2R,3S)-3-(4-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS No. 2219419-31-3) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 4-bromophenyl moiety and the 9H-fluoren-9-yl (Fmoc) protecting group, make it a valuable intermediate in peptide chemistry and drug discovery. The compound's stereochemistry, denoted by the (2R,3S) configuration, is critical for its biological activity and synthetic utility.

In recent years, the demand for chiral building blocks like rac-(2R,3S)-3-(4-bromophenyl)-1-Fmoc-pyrrolidine-2-carboxylic acid has surged due to their role in developing enantioselective catalysts and therapeutics. Researchers are particularly interested in its potential for designing protease inhibitors and GPCR-targeted drugs, aligning with trends in personalized medicine. The Fmoc group in this compound facilitates solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and antibody-drug conjugate (ADC) development.

The synthetic route for CAS 2219419-31-3 often involves asymmetric hydrogenation or resolution techniques, reflecting advancements in green chemistry and atom economy. Its bromophenyl substituent allows further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), addressing the need for C-H activation strategies in modern organic synthesis. These properties position it as a key player in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with particular attention to its enantiomeric purity—a critical quality attribute for regulatory compliance. The growing emphasis on quality-by-design (QbD) in pharmaceutical manufacturing has increased scrutiny of such chiral intermediates. Stability studies under various pH and temperature conditions are essential, given the Fmoc group's sensitivity to piperidine deprotection conditions.

From a commercial perspective, rac-(2R,3S)-3-(4-bromophenyl)-1-Fmoc-pyrrolidine-2-carboxylate caters to niche markets in contract research organizations (CROs) and academic labs focusing on peptidomimetics. Its pricing reflects the complexity of chiral synthesis and the premium for GMP-grade materials. Recent patents involving similar pyrrolidine derivatives suggest expanding applications in neurological disorders and metabolic disease therapeutics, driving further interest in this chemical space.

Environmental and handling considerations for this compound focus on standard organic synthesis precautions, with no significant ecological toxicity reported. The bromine atom in its structure does not classify it as a persistent organic pollutant (POP), but proper waste management is recommended. Its shelf life and storage conditions (typically -20°C under inert atmosphere) are frequently queried by end-users, highlighting the need for detailed technical documentation.

Future research directions may explore its utility in click chemistry applications or as a scaffold for covalent inhibitors, particularly in COVID-19 related protease research. The compound's compatibility with continuous flow chemistry systems is another area of investigation, aligning with industry 4.0 trends in pharmaceutical production. As regulatory agencies emphasize chiral switching for improved drug safety, intermediates like CAS 2219419-31-3 will remain strategically important for asymmetric synthesis pipelines.